(1-Benzyl-4-phenylpiperidin-4-yl)methanamine

• IUPAC Name: (1-benzyl-4-phenylpiperidin-4-yl)methanamine
• InChI: InChI=1S/C19H24N2/c20-16-19(18-9-5-2-6-10-18)11-13-21(14-12-19)15-17-7-3-1-4-8-17/h1-10H,11-16,20H2
• InChI Key: KNLXJOKXXMNECJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CN)C2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C19H24N2
• DSSTOX Substance ID: DTXSID60233099
• Molecular Weight: 280.4 g/mol
• CAS RN: 84176-77-2

Description

“(1-Benzyl-4-phenylpiperidin-4-yl)methanamine” is a chemical compound with the molecular formula C19H24N2. It has an average mass of 280.407 Da and a monoisotopic mass of 280.193939 Da. This compound is not intended for human or veterinary use and is typically used for research purposes.

Physical And Chemical Properties Analysis

“(1-Benzyl-4-phenylpiperidin-4-yl)methanamine” is a solid at room temperature. It has a molecular weight of 280.41. For more detailed physical and chemical properties, such as melting point, boiling point, solubility, and spectral data, one would typically refer to a comprehensive chemical database or a Material Safety Data Sheet (MSDS).

Scientific Research Applications

Drug Development

(1-Benzyl-4-phenylpiperidin-4-yl)methanamine: has been explored for its potential role in drug development. . The compound’s ability to interact with various biological targets makes it a valuable scaffold in medicinal chemistry.

Clinical Trials

While specific clinical trials involving (1-Benzyl-4-phenylpiperidin-4-yl)methanamine are not detailed in the available literature, its structural class is often investigated in clinical settings. .

Pharmacological Research

Piperidine derivatives, including (1-Benzyl-4-phenylpiperidin-4-yl)methanamine , are studied for their pharmacological applications. .

Environmental Research

In environmental studies, (1-Benzyl-4-phenylpiperidin-4-yl)methanamine is examined for its impact on ecosystems and its potential role in pollution management. .

Industrial Applications

The compound’s utility in industrial research includes its role in manufacturing processes, where it may contribute to improving product quality and efficiency. .

Analytical Chemistry

(1-Benzyl-4-phenylpiperidin-4-yl)methanamine: can be used as a reference compound in analytical chemistry. .

Safety and Hazards

As for the safety and hazards associated with “(1-Benzyl-4-phenylpiperidin-4-yl)methanamine”, it’s important to note that this compound is not intended for human or veterinary use. Therefore, it should be handled with care, using appropriate personal protective equipment, and in accordance with good laboratory practices. For detailed safety information, one should refer to the compound’s MSDS.

Synthesis routes and methods I

Procedure details

A suspension of 2.8 g of lithium aluminum hydride in 50 ml of THF is cooled to 0° C. and a solution of 20 g of 1-benzyl-4-cyano-4-phenylpiperidine in 50 ml of THF is added dropwise. The reaction mixture is stirred for 1 hour at RT and then heated for 1 hour at 40° C. It is cooled in an ice bath and 3 ml of water, 3 ml of 4N NaOH solution and 12 ml of water are added successively. The mineral salts are filtered off and the filtrate is evaporated under vacuum. The residue is chromatographed on silica H using a gradient of a DCM/MeOH mixture (from 100/3; v/v to 100/10; v/v) as the eluent to give 11 g of the expected product.

Synthesis routes and methods II

Procedure details

To a solution of 4.5 g of 1-N-Benzyl-4-phenyl-4-cyanopiperidine (16.3 mmol, Fisher Scientific) in 50 mL of THF was added 49 mL of lithium aluminum hydride (1 M in THF, 49 mmol) and the reaction mixture was stirred for 12 hr at rt. The reaction was quenched by the addition of 5 mL of water, 5 mL of 15% solution of NaOH followed by 5 mL of water. The organic fraction was dried over MgSO4, filtered and the filtrate was concentrated to give the title compound which was used without further purification.

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

A suspension of 2.8 g of lithium aluminum hydride in 50 ml of THF is cooled to 0° C. and a solution of 20 g of 1-benzyl-4-cyano-4-phenylpiperidine in 50 ml of THF is added dropwise. The mixture is kept stirring for 1 hour at RT and then heated at 40° C. for 1 hour. The reaction mixture is cooled on an ice bath, and 3 ml of water, 3 ml of a 4N solution of NaOH and 12 ml of water are added successively. The inorganic salts are filtered and the filtrate evaporated under vacuum. The residue is chromatographed on silica H, eluting with the gradient of the DCM/MeOH mixture from (100/3; v/v) to (100/10; v/v). 11 g of the expected product are obtained.